Cas no 1019102-98-7 (3,4-diethoxy-N-{3-methyl-1-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-1H-pyrazol-5-yl}benzamide)

• Product Name: 3,4-diethoxy-N-{3-methyl-1-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-1H-pyrazol-5-yl}benzamide
• CAS No: 1019102-98-7
• MF: C₂₅H₂₆N₄O₃S
• MW: 462.563944339752
• CID: 6469497
• PubChem ID: 25281720
• Update Time: 2025-07-13

3,4-diethoxy-N-{3-methyl-1-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-1H-pyrazol-5-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-diethoxy-N-{3-methyl-1-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-1H-pyrazol-5-yl}benzamide
• 3,4-diethoxy-N-[5-methyl-2-[4-(4-methylphenyl)-1,3-thiazol-2-yl]pyrazol-3-yl]benzamide
• AKOS016365554
• F5030-0340
• 1019102-98-7
• 3,4-diethoxy-N-(3-methyl-1-(4-(p-tolyl)thiazol-2-yl)-1H-pyrazol-5-yl)benzamide

• Inchi： 1S/C25H26N4O3S/c1-5-31-21-12-11-19(14-22(21)32-6-2)24(30)27-23-13-17(4)28-29(23)25-26-20(15-33-25)18-9-7-16(3)8-10-18/h7-15H,5-6H2,1-4H3,(H,27,30)
• InChI Key： QJZMYQHRJSTFRS-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(C)=CC=2)N=C1N1C(=CC(C)=N1)NC(C1=CC=C(C(=C1)OCC)OCC)=O

Computed Properties

• Exact Mass: 462.17256188g/mol
• Monoisotopic Mass: 462.17256188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 107Ų

Additional information on 3,4-diethoxy-N-{3-methyl-1-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-1H-pyrazol-5-yl}benzamide

Comprehensive Overview of 3,4-diethoxy-N-{3-methyl-1-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-1H-pyrazol-5-yl}benzamide (CAS No. 1019102-98-7)

The compound 3,4-diethoxy-N-{3-methyl-1-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-1H-pyrazol-5-yl}benzamide (CAS No. 1019102-98-7) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its complex structure, featuring a thiazole ring and a pyrazole moiety, makes it a subject of interest for scientists exploring novel bioactive compounds. The presence of ethoxy and methylphenyl groups further enhances its versatility in molecular design and drug development.

In recent years, the demand for heterocyclic compounds like 3,4-diethoxy-N-{3-methyl-1-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-1H-pyrazol-5-yl}benzamide has surged due to their applications in targeted therapy and precision agriculture. Researchers are particularly intrigued by its potential as a kinase inhibitor or receptor modulator, which aligns with the growing focus on personalized medicine. The compound's unique structure also positions it as a candidate for crop protection formulations, addressing global challenges in sustainable farming.

The synthesis of CAS No. 1019102-98-7 involves multi-step organic reactions, including condensation and cyclization processes. Its benzamide core is a common pharmacophore found in many FDA-approved drugs, which has sparked interest in its structure-activity relationship (SAR) studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound, ensuring purity and consistency for research purposes.

From an industrial perspective, 3,4-diethoxy-N-{3-methyl-1-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-1H-pyrazol-5-yl}benzamide is often discussed in the context of intellectual property and patent landscapes. Companies investing in innovative chemistry are actively exploring derivatives of this compound to expand their product pipelines. Its compatibility with green chemistry principles also makes it relevant to discussions about environmentally friendly synthesis methods.

In the realm of computational chemistry, CAS No. 1019102-98-7 has been modeled for molecular docking simulations to predict interactions with biological targets. This approach aligns with the increasing use of AI-driven drug discovery, where machine learning algorithms accelerate the identification of promising candidates. The compound's logP and solubility profiles are frequently analyzed to optimize its bioavailability.

Safety and regulatory aspects of 3,4-diethoxy-N-{3-methyl-1-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-1H-pyrazol-5-yl}benzamide are thoroughly evaluated in compliance with REACH and OECD guidelines. While not classified as hazardous under current standards, proper laboratory handling protocols are emphasized in material safety data sheets (MSDS). The compound's stability under various storage conditions is also a key consideration for long-term research applications.

The global market for specialized chemicals like CAS No. 1019102-98-7 is projected to grow, driven by advancements in biopharmaceuticals and agrochemical innovation. Academic institutions and CROs (Contract Research Organizations) are increasingly requesting this compound for high-throughput screening programs. Its potential applications in neurodegenerative disease research and metabolic disorder studies further contribute to its scientific relevance.

Future research directions for 3,4-diethoxy-N-{3-methyl-1-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-1H-pyrazol-5-yl}benzamide may explore its prodrug potential or combination therapies. The compound's structure-optimization possibilities make it a valuable scaffold for medicinal chemistry campaigns. As the scientific community continues to investigate its properties, CAS No. 1019102-98-7 remains at the forefront of cutting-edge chemical research.